Cas no 893993-93-6 (3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine)

• Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine
• CAS No: 893993-93-6
• MF: C₁₆H₁₂FN₃S
• MW: 297.349985122681
• CID: 5511818
• Update Time: 2025-06-09

3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-fluorophenyl)methylsulfanyl]-6-pyridin-4-ylpyridazine
• 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

• Inchi： 1S/C16H12FN3S/c17-14-3-1-2-12(10-14)11-21-16-5-4-15(19-20-16)13-6-8-18-9-7-13/h1-10H,11H2
• InChI Key： BKXMFFBLBMXBTF-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(F)=C2)=NN=C(C2=CC=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

Introduction to Compound with CAS No. 893993-93-6 and Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

The compound with the CAS number 893993-93-6 and the product name 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal research.

The molecular structure of this compound consists of a pyridazine core substituted with a 3-fluorophenylmethylsulfanyl group at the 3-position and a pyridin-4-yl group at the 6-position. This arrangement not only contributes to its distinct chemical identity but also influences its biological activity. The presence of fluorine and sulfur atoms in the molecule enhances its reactivity and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that can modulate biological pathways effectively. The compound 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine has been extensively studied for its potential role in various pharmacological applications. Its structural features suggest that it may exhibit properties such as inhibitory effects on specific enzymes or receptors, which are crucial for treating a range of diseases.

One of the most intriguing aspects of this compound is its interaction with biological targets. The fluorophenylmethylsulfanyl moiety is known to enhance binding affinity and selectivity, which are critical factors in drug design. Additionally, the pyridin-4-yl group contributes to the compound's solubility and bioavailability, making it more suitable for therapeutic use. These characteristics have prompted researchers to explore its potential in treating conditions such as inflammation, cancer, and neurological disorders.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties. The fluorine atom in the 3-fluorophenyl group can increase metabolic stability and binding affinity, while the sulfur atom in the methylsulfanyl group enhances interactions with biological targets. This combination makes 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine a versatile molecule for drug discovery.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and materials science due to its unique chemical properties. For instance, its ability to form stable complexes with metal ions could make it useful in catalysis and material synthesis. Furthermore, its fluorescence characteristics could be leveraged in sensors and imaging techniques.

From a synthetic chemistry perspective, the preparation of 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine involves multi-step reactions that showcase advanced synthetic methodologies. The introduction of fluorine and sulfur-containing groups requires precise control over reaction conditions to ensure high yield and purity. This aspect highlights the compound's significance not only as a potential therapeutic agent but also as a valuable tool for developing new synthetic techniques.

The ongoing research into this compound underscores its importance in modern chemistry and medicine. As scientists continue to uncover new applications and mechanisms of action, it is likely that 893993-93-6 will play a pivotal role in future drug development strategies. Its unique structural features and promising biological activities make it a cornerstone of contemporary pharmaceutical research.

In conclusion, the compound with CAS number 893993-93-6 and product name 3-{(3-fluorophenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its potential biological activities, positions it as a key player in drug discovery and development. As research progresses, this compound is expected to contribute substantially to advancements in medicine and related fields.